Cas no 1806914-63-5 (Methyl 3-(aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806914-63-5
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4865931
• Update Time: 2025-05-19

Methyl 3-(aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)6-2-5(10)4(3-13)7(14-6)8(11)12/h2,8H,3,13H2,1H3
• InChI Key： WECLQRLAQFGJGA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)N=C(C(F)F)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Methyl 3-(aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806914-63-5)

Methyl 3-(aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806914-63-5) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a bromo substituent, and a difluoromethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its methyl carboxylate ester further enhances its reactivity, enabling applications in cross-coupling reactions and scaffold diversification.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability, a trend driven by the growing focus on drug discovery and precision agriculture. Researchers frequently search for "synthesis of difluoromethyl pyridines" or "applications of brominated pyridine derivatives," reflecting the compound's relevance in modern chemistry. The presence of both bromo and difluoromethyl groups allows for selective functionalization, addressing challenges in heterocyclic chemistry and medicinal chemistry.

The compound's CAS No. 1806914-63-5 is often referenced in patents and scientific literature, particularly in studies exploring kinase inhibitors and herbicide development. Its structural motifs align with industry needs for fragment-based drug design (FBDD) and crop protection agents. Notably, the aminomethyl group provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening (HTS).

From a synthetic perspective, Methyl 3-(aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylate is synthesized via multi-step protocols involving halogenation, fluorination, and esterification. Its purity and stability are critical for reproducibility, a topic frequently queried as "how to characterize pyridine carboxylates" in analytical chemistry forums. Advanced techniques like NMR, HPLC, and mass spectrometry are employed to validate its structure.

Environmental and regulatory considerations also shape its applications. With increasing interest in green chemistry, researchers seek alternatives to traditional halogenated intermediates. However, the bromo group in this compound remains indispensable for certain transformations, prompting studies on "sustainable bromination methods." Its difluoromethyl group, meanwhile, aligns with the trend toward fluorine-containing agrochemicals due to their efficacy at lower doses.

In summary, Methyl 3-(aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806914-63-5) exemplifies the intersection of innovation and practicality in organic synthesis. Its multifaceted reactivity and alignment with industry trends—such as fluorine incorporation and scaffold hopping—ensure its continued relevance in scientific and industrial applications.